Cas no 1389264-27-0 (tert-butyl trans-6-hydroxy-1-azaspiro[3.3]heptane-1-carboxylate)

Technical Introduction: tert-Butyl trans-6-hydroxy-1-azaspiro[3.3]heptane-1-carboxylate is a spirocyclic compound featuring a hydroxyl group at the 6-position and a tert-butoxycarbonyl (Boc) protecting group on the nitrogen. The rigid spiro[3.3]heptane scaffold imparts steric constraints, enhancing selectivity in synthetic applications. The Boc group offers stability under basic conditions while allowing deprotection under mild acidic conditions, making it valuable in peptide and medicinal chemistry. The trans-configuration ensures defined stereochemistry, critical for chiral synthesis. This compound serves as a versatile intermediate for constructing complex heterocycles or bioactive molecules, particularly in pharmaceutical research where controlled functionalization and stereochemical precision are required.

tert-butyl trans-6-hydroxy-1-azaspiro[3.3]heptane-1-carboxylate structure

1389264-27-0 structure

Product Name:tert-butyl trans-6-hydroxy-1-azaspiro[3.3]heptane-1-carboxylate

CAS No:1389264-27-0

MF:C₁₁H₁₉NO₃

MW:213.273463487625

MDL:MFCD22415244

CID:2094343

PubChem ID:72207992

Update Time:2025-06-08

tert-butyl trans-6-hydroxy-1-azaspiro[3.3]heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- trans-tert-Butyl 6-hydroxy-1-azaspiro[3.3]heptane-1-carboxylate
- tert-butyl trans-6-hydroxy-1-azaspiro[3.3]heptane-1-carboxylate
- tert-butyl (4s)-6-hydroxy-1-azaspiro[3.3]heptane-1-carboxylate
- 1-Azaspiro[3.3]heptane-1-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, cis-
- SY099114
- cis-1-Boc-6-hydroxy-1-azaspiro[3.3]heptane
- CS-0047861
- 1-BOC-6-HYDROXY-1-AZASPIRO[3.3]HEPTANE
- trans-1-Boc-1-azaspiro[3.3]heptan-6-ol
- tert-butyl cis-6-hydroxy-1-azaspiro[3.3]heptane-1-carboxylate
- PB37381
- SCHEMBL15716251
- AS-52803
- DTXSID701130100
- 1419101-19-1
- AKOS027251573
- (4alpha,6beta)-1-Boc-6-hydroxy-1-azaspiro[3.3]heptane
- 1-Boc-1-azaspiro[3.3]heptan-6-ol
- 1-Boc-1-azaspiro[3.3]heptane-6-ol
- MFCD22415220
- AKOS030529471
- SB20845
- AS-51644
- SY260435
- 1-Azaspiro[3.3]heptane-1-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester
- MFCD23381647
- 1363381-56-9
- cis-tert-Butyl 6-hydroxy-1-azaspiro[3.3]heptane-1-carboxylate
- P15701
- cis-tert-Butyl6-hydroxy-1-azaspiro[3.3]heptane-1-carboxylate
- tert-butyl (4r,6s)-6-hydroxy-1-azaspiro[3.3]heptane-1-carboxylate
- tert-Butyl 6-hydroxy-1-azaspiro[3.3]heptane-1-carboxylate
- cis-1-Boc-1-azaspiro[3.3]heptan-6-ol
- AKOS025291038
- (4ALPHA,6ALPHA)-1-BOC-6-HYDROXY-1-AZASPIRO[3.3]HEPTANE
- CS-0048158
- AS-52809
- EN300-7369512
- P13182
- CS-0048108
- MFCD22415244
- SB11903
- P15687
- SY343728
- 1389264-27-0
- PB38885
- Tert-butyl 6-hydroxy-1-azaspiro(3.3)heptane-1-carboxylate
- NEC38156
- 958-226-9
- MDL： MFCD22415244
- Inchi： 1S/C11H19NO3/c1-10(2,3)15-9(14)12-5-4-11(12)6-8(13)7-11/h8,13H,4-7H2,1-3H3
- InChI Key： ZWWHBQKHQHYPPF-UHFFFAOYSA-N
- SMILES： OC1CC2(CCN2C(=O)OC(C)(C)C)C1

Computed Properties

Exact Mass: 213.13649347g/mol
Monoisotopic Mass: 213.13649347g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 49.8Å²

tert-butyl trans-6-hydroxy-1-azaspiro[3.3]heptane-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A289000594-100mg	trans-tert-Butyl 6-hydroxy-1-azaspiro[3.3]heptane-1-carboxylate	1389264-27-0	95%	100mg	451.44 USD	2021-06-15
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Alichem	A289000594-1g	trans-tert-Butyl 6-hydroxy-1-azaspiro[3.3]heptane-1-carboxylate	1389264-27-0	95%	1g	1,957.38 USD	2021-06-15
Chemenu	CM106783-100mg	tert-butyl trans-6-hydroxy-1-azaspiro[3.3]heptane-1-carboxylate	1389264-27-0	97%	100mg	$348	2021-08-06
Chemenu	CM106783-250mg	tert-butyl trans-6-hydroxy-1-azaspiro[3.3]heptane-1-carboxylate	1389264-27-0	97%	250mg	$580	2021-08-06
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